(6R,7R)-7-[[(2E)-2-(5-amino-1,2,4-thiadiazol-3-yl)-2-ethoxyiminoacetyl]amino]-3-[[4-(1-methylpyridin-1-ium-4-yl)-1,3-thiazol-2-yl]sulfanyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate

• IUPAC Name: (6R,7R)-7-[[(2E)-2-(5-amino-1,2,4-thiadiazol-3-yl)-2-ethoxyiminoacetyl]amino]-3-[[4-(1-methylpyridin-1-ium-4-yl)-1,3-thiazol-2-yl]sulfanyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• InChI: InChI=1S/C22H20N8O5S4/c1-3-35-27-13(16-26-21(23)39-28-16)17(31)25-14-18(32)30-15(20(33)34)12(9-36-19(14)30)38-22-24-11(8-37-22)10-4-6-29(2)7-5-10/h4-8,14,19H,3,9H2,1-2H3,(H3-,23,25,26,28,31,33,34)/b27-13+/t14-,19-/m1/s1
• InChI Key: RGFBRLNVZCCMSV-BPFABALNSA-N
• Canonical SMILES: CCON=C(C1=NSC(=N1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)SC4=NC(=CS4)C5=CC=[N+](C=C5)C)C(=O)[O-]
• Isomeric SMILES: CCO/N=C(\C1=NSC(=N1)N)/C(=O)N[C@H]2[C@@H]3N(C2=O)C(=C(CS3)SC4=NC(=CS4)C5=CC=[N+](C=C5)C)C(=O)[O-]
• Molecular Formula: C22H20N8O5S4
• Molecular Weight: 604.7 g/mol

Description

(6R,7R)-7-[[(2E)-2-(5-amino-1,2,4-thiadiazol-3-yl)-2-ethoxyiminoacetyl]amino]-3-[[4-(1-methylpyridin-1-ium-4-yl)-1,3-thiazol-2-yl]sulfanyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate is a useful research compound. Its molecular formula is C22H20N8O5S4 and its molecular weight is 604.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality (6R,7R)-7-[[(2E)-2-(5-amino-1,2,4-thiadiazol-3-yl)-2-ethoxyiminoacetyl]amino]-3-[[4-(1-methylpyridin-1-ium-4-yl)-1,3-thiazol-2-yl]sulfanyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (6R,7R)-7-[[(2E)-2-(5-amino-1,2,4-thiadiazol-3-yl)-2-ethoxyiminoacetyl]amino]-3-[[4-(1-methylpyridin-1-ium-4-yl)-1,3-thiazol-2-yl]sulfanyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Thiazolyl and Thiadiazolyl Derivatives in Medicinal Chemistry

Research has extensively explored the role of heterocyclic compounds, especially those containing thiazolyl and thiadiazolyl rings, due to their significant biological activities. For example, quinazolinone derivatives, closely related to the structural features of the specified compound, have shown diverse pharmacological properties. These compounds have been synthesized and evaluated for various biological activities, including antibacterial effects against common pathogens like Staphylococcus aureus, Bacillus subtilis, and Escherichia coli (Tiwary et al., 2016). This suggests potential research applications of the specified compound in developing new antibacterial agents, given its structural complexity and heterocyclic core.

Antitubercular Activity of Heterocyclic Compounds

Compounds with heterocyclic structures have also been investigated for their antitubercular activities. Studies have shown that derivatives of isonicotinoylhydrazinecarboxamide and related heterocyclic systems exhibit significant anti-tubercular activities against various mycobacterial strains (Asif, 2014). This highlights the potential research interest in studying the antitubercular properties of complex heterocyclic compounds, including those similar to the queried chemical structure.

Synthesis and Biological Significance of Heterocyclic Systems

The synthesis of novel heterocyclic compounds and their evaluation for biological activities is a crucial area of research in medicinal chemistry. For instance, studies on 1,3,4-thiadiazoles and related compounds have provided valuable insights into their pharmacological potentials, including antimicrobial, anti-inflammatory, and anticancer activities (Yusuf & Jain, 2014). This underscores the importance of researching complex heterocyclic structures for their potential applications in drug discovery and development.